Cas no 2227787-14-4 ((1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol
• CAS No: 2227787-14-4
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6529258
• PubChem ID: 165973066
• Update Time: 2025-05-25

(1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol
• 2227787-14-4
• EN300-1947852

• Inchi： 1S/C8H5F4NO3/c9-4-2-1-3-5(13(15)16)6(4)7(14)8(10,11)12/h1-3,7,14H/t7-/m1/s1
• InChI Key： MYIOSMXPJZXFER-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C(=CC=CC=1[N+](=O)[O-])F)O)(F)F

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol

Introduction to (1R)-2,2,2-Trifluoro-1-(2-Fluoro-6-Nitrophenyl)Ethan-1-Ol (CAS No 2227787-14-4)

The compound (1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol with CAS No 2227787-14-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a chiral carbon atom and a substituted phenyl ring with both fluoro and nitro functionalities. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the chemical reactivity and physical properties of the molecule. Similarly, the fluoro and nitro substituents on the phenyl ring contribute to the compound's electronic characteristics and potential applications in various chemical reactions.

Recent studies have highlighted the importance of such compounds in drug discovery processes. The chirality of this molecule, as indicated by the (1R) configuration, plays a crucial role in its biological activity. Chiral compounds often exhibit different pharmacokinetic profiles and bioavailability when compared to their enantiomers. This makes them valuable candidates for developing enantioselective drugs with improved efficacy and reduced side effects. For instance, researchers have explored the use of similar chiral trifluoromethylated compounds in designing inhibitors for various enzymes involved in disease pathways.

The synthesis of (1R)-2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol involves a series of intricate organic reactions. Key steps include the formation of the trifluoromethyl group through fluorination reactions and the construction of the chiral center via asymmetric catalysis. The presence of both fluoro and nitro groups on the aromatic ring introduces additional complexity during synthesis. These groups can act as directing agents in subsequent electrophilic substitutions or serve as reactive sites for further functionalization.

From a physical chemistry perspective, this compound exhibits interesting properties due to its combination of electron-withdrawing groups. The trifluoromethyl group imparts high stability to the molecule by delocalizing electron density through resonance effects. Meanwhile, the nitro group on the phenyl ring enhances the molecule's ability to participate in hydrogen bonding interactions. These properties make it a promising candidate for applications in materials science, particularly in the development of advanced polymers or liquid crystals with tailored electronic properties.

In terms of biological activity, (1R)-configuration has been shown to exhibit selective binding to certain receptors or enzymes. This selectivity is critical in drug design, where minor structural differences can lead to significant variations in therapeutic outcomes. Recent research has focused on optimizing the synthesis pathways for this compound to enhance its yield and purity while maintaining its stereochemical integrity.

The environmental impact of such compounds is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of synthetic chemicals becomes essential. Studies on similar trifluoromethylated compounds suggest that their persistence in environmental systems can be influenced by factors such as microbial activity and photodegradation rates.

In conclusion, (1R)-trifluoro-substituted ethanols like CAS No 2227787-14-4 represent a class of molecules with immense potential across multiple scientific domains. Their unique structural features make them invaluable tools for advancing research in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and optimize synthetic methods for these compounds, their role in shaping future innovations is likely to expand significantly.